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Introduction
Fasudil, also known as HA-1077, is a potent inhibitor of Rho-associated coiled-coil containing

protein kinase (ROCK).[1][2] It is supplied as a dihydrochloride salt for research purposes.[3]

As a ROCK inhibitor, Fasudil has demonstrated a wide range of effects on cellular processes,

including cell proliferation, migration, apoptosis, and smooth muscle contraction.[4][5][6] These

characteristics make it a valuable tool in various research areas, including cancer biology,

neuroscience, and stem cell research.[1][4][7] This document provides detailed protocols for

the dissolution, storage, and application of Fasudil dihydrochloride in cell culture experiments

to ensure reproducibility and optimal performance.

Mechanism of Action
Fasudil is a selective inhibitor of ROCK, with reported IC50 values of 1.9 µM for ROCK2.[1][3]

[8] The Rho/ROCK signaling pathway plays a crucial role in regulating the actin cytoskeleton.[5]

[9] ROCK activation leads to the phosphorylation of downstream targets such as Myosin Light

Chain (MLC) and LIM kinase (LIMK), which in turn promotes actomyosin contraction and stress

fiber formation.[10][11] By inhibiting ROCK, Fasudil disrupts these processes, leading to

changes in cell morphology, adhesion, and motility.[5][11]
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The following tables summarize the key quantitative data for Fasudil dihydrochloride.

Table 1: Physicochemical Properties

Property Value References

Molecular Formula C₁₄H₁₇N₃O₂S · 2HCl [1][3]

Molecular Weight 364.3 g/mol [3]

Purity ≥ 98% [1][3][4]

Physical Appearance Crystalline solid, White solid [3][8]

Table 2: Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

References

Water 100 32.78 [4][12]

DMSO 75 24.59 [4][12]

PBS (pH 7.2) ≤ 13 Not specified [3]

Ethanol Not specified
≥ 4.81 (with

sonication)
[6]

Table 3: Inhibitory Concentrations (IC₅₀)
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Target IC₅₀ (µM) References

ROCK2 1.9 [1][3][8]

ROCK1 10.7 [4][8]

PRK2 4 [1][3]

MSK1 5 [1][3][13]

MAPKAP-K1b 15 [1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Fasudil
Dihydrochloride Stock Solution in Sterile Water
Materials:

Fasudil dihydrochloride powder

Sterile, nuclease-free water (cell culture grade)

Sterile conical tubes (1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile cryovials for aliquoting

Procedure:

Weighing: Accurately weigh the desired amount of Fasudil dihydrochloride powder in a

sterile conical tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.643 mg of Fasudil dihydrochloride (Molecular Weight = 364.3 g/mol ).
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Dissolution: Add the appropriate volume of sterile water to the tube. For 1 mL of a 10 mM

solution, add 1 mL of sterile water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming at 37°C for 10 minutes or brief sonication can aid in dissolution if necessary.[6]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter

into a new sterile conical tube. This step is critical to prevent contamination of cell cultures.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

cryovials. This practice minimizes freeze-thaw cycles which can degrade the compound.[3]

Storage: Store the aliquots at -20°C for short-to-mid-term storage (up to 1 month in solution)

or at -80°C for long-term storage (up to 1 year).[8][13][14] For the lyophilized powder, store

at -20°C, protected from light and with a desiccant for long-term stability.[3]

Protocol 2: Preparation of a 10 mM Fasudil
Dihydrochloride Stock Solution in DMSO
Materials:

Fasudil dihydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes (1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Sterile cryovials for aliquoting

Procedure:

Weighing: As described in Protocol 1, weigh the desired amount of Fasudil
dihydrochloride.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the tube.

Mixing: Vortex thoroughly until the powder is completely dissolved.

Aliquoting: Aliquot the stock solution into sterile cryovials.

Storage: Store the DMSO stock solutions at -20°C for up to 6 months or -80°C for up to 1

year.[14]

Note on DMSO: When using a DMSO stock solution for cell culture, ensure the final

concentration of DMSO in the culture medium does not exceed 0.1% to avoid solvent-induced

cytotoxicity.[3]

Protocol 3: Application of Fasudil Dihydrochloride to
Cell Culture
Materials:

Prepared sterile stock solution of Fasudil dihydrochloride

Pre-warmed complete cell culture medium

Cells plated at the desired density

Procedure:

Thawing: Thaw a single aliquot of the Fasudil dihydrochloride stock solution at room

temperature or in a 37°C water bath.

Dilution: Dilute the stock solution directly into the pre-warmed complete cell culture medium

to achieve the desired final working concentration. For example, to achieve a final

concentration of 10 µM from a 10 mM stock solution, add 1 µL of the stock solution to every

1 mL of culture medium.

Mixing: Gently mix the medium containing Fasudil before adding it to the cells.

Treatment: Replace the existing medium in the cell culture plates with the medium containing

the final concentration of Fasudil.
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Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Visualizations

Experimental Workflow: Fasudil Dihydrochloride Stock Solution Preparation

1. Weigh Fasudil
dihydrochloride powder

2. Dissolve in sterile
solvent (Water or DMSO)

3. Vortex to dissolve
(Gentle warming/sonication if needed)

4. Sterilize with
0.22 µm filter (for aqueous solutions)

5. Aliquot into
single-use vials

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Fasudil dihydrochloride stock solutions.
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Simplified Rho/ROCK Signaling Pathway and Inhibition by Fasudil
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Caption: Fasudil inhibits the Rho/ROCK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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